N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)butanamide

• IUPAC Name: N-[2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl]butanamide
• InChI: InChI=1S/C14H19N3O/c1-3-4-14(18)15-7-5-12-10-17-8-6-11(2)9-13(17)16-12/h6,8-10H,3-5,7H2,1-2H3,(H,15,18)
• InChI Key: LXYXPJJCKXLGAS-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NCCC1=CN2C=CC(=CC2=N1)C
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

“N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)butanamide” is a compound that belongs to the class of organic compounds known as imidazopyridines. These are organic polycyclic compounds containing an imidazole ring fused to a pyridine ring. Imidazo[1,2-a]pyridines have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity.

Synthesis Analysis

A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed. This involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. The important features of this method are that it is reasonably fast, very clean, high yielding, simple workup, and environmentally benign.

Chemical Reactions Analysis

The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. These compounds were also synthesized by using solid support catalysts such as Al2O3, and TiCl4.

Scientific Research Applications

Anticancer Activity

. .

Antimicrobial Activity

. .

Antiviral Activity

.

Antidiabetic Activity

.

Proton Pump Inhibition

.

Insecticidal Activity

.

Use in Dyes and Data Storage

.

Use as Fluorescent Probes

.

Future Directions

The development of more efficient methods for the synthesis of imidazo[1,2-a]pyridines, particularly considering today’s environmental concerns combined with economic aspects, is necessary. Microwave-assisted organic reactions using dry media have attracted much interest because of the simplicity in operation, greater selectivity, and rapid synthesis of a variety of heterocyclic compounds.

Mechanism of Action

Target of Action

The primary targets of N-(2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl)butyramide are currently unknown. The compound is a derivative of imidazo[1,2-a]pyridine, which has been shown to possess a broad range of biological activity

Mode of Action

It is known that imidazo[1,2-a]pyridine derivatives can interact with various biological targets, leading to a range of effects . The specific interactions of this compound with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Given the broad range of biological activity of imidazo[1,2-a]pyridine derivatives, it is likely that multiple pathways are affected

Result of Action

Imidazo[1,2-a]pyridine derivatives have been shown to have antimicrobial properties against staphylococcus aureus , suggesting that this compound may also have antimicrobial effects